Cas no 1630906-83-0 (3-(prop-2-en-1-yl)azetidine; trifluoroacetic acid)

3-(Prop-2-en-1-yl)azetidine is a versatile azetidine derivative featuring an allyl substituent, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its strained four-membered ring structure enhances reactivity, particularly in cycloaddition and functionalization reactions. Trifluoroacetic acid (TFA) is a strong carboxylic acid widely used as a solvent, catalyst, or reagent in peptide synthesis, deprotection, and other transformations due to its high acidity and miscibility with organic solvents. The combination of these compounds may facilitate specialized synthetic pathways, such as N-acylation or ring-opening reactions, with TFA enhancing reaction efficiency. Both compounds are characterized by high purity and stability, ensuring reliable performance in demanding chemical processes.

3-(prop-2-en-1-yl)azetidine; trifluoroacetic acid structure

1630906-83-0 structure

Product Name:3-(prop-2-en-1-yl)azetidine; trifluoroacetic acid

CAS No:1630906-83-0

MF:C₈H₁₂F₃NO₂

MW:211.181592941284

MDL:MFCD28166304

CID:2094353

PubChem ID:91800882

Update Time:2025-06-07

3-(prop-2-en-1-yl)azetidine; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Allylazetidine 2,2,2-trifluoroacetate
- 3-(prop-2-en-1-yl)azetidine; trifluoroacetic acid
- 3-Allylazetidine2,2,2-trifluoroacetate
- SY099189
- Azetidine, 3-(2-propen-1-yl)-, 2,2,2-trifluoroacetate (1:1)
- 1630906-83-0
- MFCD28166304
- SB51010
- CS-0051668
- 3-prop-2-enylazetidine;2,2,2-trifluoroacetic acid
- 3-(Prop-2-en-1-yl)azetidine trifluoroacetic acid salt
- AKOS025289720
- 3-(prop-2-en-1-yl)azetidine; trifluoroacetic acid
- P14594
- 3-Allylazetidine Trifluoroacetate
- AS-52215
- 3-(Prop-2-en-1-yl)azetidine trifluoroacetate
- 3-(Prop-2-en-1-yl)azetidine trifluoroacetic acid
- MDL： MFCD28166304
- Inchi： 1S/C6H11N.C2HF3O2/c1-2-3-6-4-7-5-6;3-2(4,5)1(6)7/h2,6-7H,1,3-5H2;(H,6,7)
- InChI Key： VQWLDBPVYSBGKF-UHFFFAOYSA-N
- SMILES： FC(C(=O)O)(F)F.N1CC(CC=C)C1

Computed Properties

Exact Mass: 211.08201311g/mol
Monoisotopic Mass: 211.08201311g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 148
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.3Å²

3-(prop-2-en-1-yl)azetidine; trifluoroacetic acid Pricemore >>

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Chemenu	CM283993-1g	3-Allylazetidine 2,2,2-trifluoroacetate	1630906-83-0	95%	1g	$1012	2021-06-09
Alichem	A449041094-250mg	3-Allylazetidine 2,2,2-trifluoroacetate	1630906-83-0	95%	250mg	471.97 USD	2021-06-15
Alichem	A449041094-1g	3-Allylazetidine 2,2,2-trifluoroacetate	1630906-83-0	95%	1g	1,114.46 USD	2021-06-15
abcr	AB459278-250 mg	3-(Prop-2-en-1-yl)azetidine trifluoroacetate; .	1630906-83-0		250MG	€207.90	2023-07-18
abcr	AB459278-500 mg	3-(Prop-2-en-1-yl)azetidine trifluoroacetate; .	1630906-83-0		500MG	€372.80	2023-07-18
abcr	AB459278-1 g	3-(Prop-2-en-1-yl)azetidine trifluoroacetate; .	1630906-83-0		1g	€537.70	2023-07-18
Apollo Scientific	PC906156-250mg	3-(Prop-2-en-1-yl)azetidine; trifluoroacetic acid	1630906-83-0		250mg	£174.00	2025-02-22
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